3-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(5-methylfuran-2-yl)propanoic acid

• IUPAC Name: 3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-methylfuran-2-yl)propanoic acid
• InChI: InChI=1S/C23H21NO5/c1-14-10-11-21(29-14)20(12-22(25)26)24-23(27)28-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,19-20H,12-13H2,1H3,(H,24,27)(H,25,26)
• InChI Key: KBVPLVCXWSYUCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(CC(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C23H21NO5
• Molecular Weight: 391.4 g/mol

Description

3-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(5-methylfuran-2-yl)propanoic acid, also known as Fmoc-Met(O2)-Phe(4-OMe)-OH, is a peptide derivative that is widely used in scientific research. This compound is synthesized using various methods and has a range of applications in biochemistry, pharmacology, and biotechnology.

Scientific Research Applications

Synthesis Approaches

3-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(5-methylfuran-2-yl)propanoic acid and its derivatives have been synthesized through various methods. For example, 2‐(9H‐Fluoren‐9‐ylmethoxycarbonylamino)‐thiazole‐4‐carboxylic acid has been prepared from 3‐bromopyruvic acid (Le & Goodnow, 2004). Additionally, the synthesis of similar compounds like 9-fluorenylmethyl chloroformate and dicyclohexylammonium salt of 1-hydroxybenzotriazole has been reported, highlighting diverse synthetic approaches for fluorenyl derivatives (Wardrop & Bowen, 2003).

Chemical Properties and Uses

The chemical and physical properties of this compound derivatives have been a subject of study. For instance, their fluorescence properties have been investigated, with some derivatives showing strong fluorescence and being potential candidates for bioimaging and other applications (Morales et al., 2010). In the field of materials science, their photophysical properties, such as solvatochromism and emission, have been evaluated, suggesting their suitability as materials for optoelectronic applications (Hussein, El Guesmi, & Ahmed, 2019).

Biomedical Applications

The biomedical applications of these compounds are diverse. Studies have reported the synthesis of fluorenyl derivatives and their evaluation for various biological activities, including cardiovascular and antibacterial effects. For instance, some compounds showed significant effects in reducing the heart rate of dogs and displayed considerable antibacterial activity against various bacterial strains (Soltani Rad et al., 2014). Another study highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) amino acids in the design and development of novel effective hydrogelators, biomaterials, or therapeutics, emphasizing their structural and supramolecular features (Bojarska et al., 2020).